Cas no 1538927-87-5 (2-methyl-3-(1-methyl-1H-indazol-3-yl)propanoic acid)

• Product Name: 2-methyl-3-(1-methyl-1H-indazol-3-yl)propanoic acid
• CAS No: 1538927-87-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6028674
• PubChem ID: 65831776
• Update Time: 2024-01-13

2-methyl-3-(1-methyl-1H-indazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1-methyl-1H-indazol-3-yl)propanoic acid
• 1H-Indazole-3-propanoic acid, α,1-dimethyl-
• EN300-1826233
• 1538927-87-5
• CS-0344125
• AKOS015173180

• Inchi： 1S/C12H14N2O2/c1-8(12(15)16)7-10-9-5-3-4-6-11(9)14(2)13-10/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key： BCRQGWBASGRFHP-UHFFFAOYSA-N
• SMILES： C(C1=NN(C)C2=CC=CC=C12)C(C)C(=O)O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 394.9±17.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles